molecular formula C13H10N2O3 B563581 5-Amino-2-nitrobenzophenone-d5 CAS No. 1189718-61-3

5-Amino-2-nitrobenzophenone-d5

Cat. No. B563581
CAS RN: 1189718-61-3
M. Wt: 247.265
InChI Key: PZPZDEIASIKHPY-RALIUCGRSA-N
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Description

5-Amino-2-nitrobenzophenone-d5 is a biochemical used for proteomics research . Its molecular formula is C13H5D5N2O3 and it has a molecular weight of 247.26 .


Synthesis Analysis

The synthesis of 2-amino-5-nitrobenzophenonium picrate (ANBP), a related compound, has been reported . It was synthesized using 2-amino-5-nitrobenzophenone and picric acid in a molar ratio of 1:1 . The single crystals of ANBP were grown by slow evaporation solution growth technique from a mixed solvent system of ethanol–chloroform–acetic acid (1:1:1, v/v) .


Molecular Structure Analysis

The molecular structure of 5-Amino-2-nitrobenzophenone-d5 is represented by the formula C13H5D5N2O3 . For a related compound, 2-amino-5-nitrobenzophenonium picrate, the crystal belongs to the monoclinic system .


Physical And Chemical Properties Analysis

The molecular weight of 5-Amino-2-nitrobenzophenone-d5 is 247.26 . For a related compound, 2-amino-5-nitrobenzophenone, it has a melting point of 166-168 °C .

Scientific Research Applications

  • Vibrational Spectroscopy and Molecular Analysis :

    • The structural features of 2-amino-5-nitrobenzophenone (ANBP), a molecule similar to 5-Amino-2-nitrobenzophenone-d5, have been studied using vibrational spectroscopy. The study focused on understanding the molecular geometry, vibrational frequencies, and thermodynamic properties of ANBP, which are crucial for its bioactivity and charge transfer processes (Balachandran et al., 2014).
  • Synthesis of Optically Pure Enantiomers :

    • A research study developed a method for the synthesis of optically pure enantiomers using compounds including 2-amino-5-nitrobenzophenone. This process is significant for creating substances with high optical purity, which is important in the development of pharmaceuticals and other biologically active substances (Kornylov et al., 2022).
  • Spectroscopic Assessment and Molecular Docking Studies :

    • Another study explored the vibrational and electronic properties of 2-chloro-5-nitrobenzophenone, closely related to 5-Amino-2-nitrobenzophenone-d5. The research focused on understanding the molecule's stability, charge density distribution, and reactivity, as well as its potential as a candidate for nonlinear optical (NLO) content (Arulaabaranam et al., 2022).
  • Improved Synthesis of Proline-Derived Ni(II) Complexes :

    • A study described an efficient method for preparing complexes using o-aminobenzophenones, which include derivatives like 5-Amino-2-nitrobenzophenone-d5. These complexes are used as chiral equivalents of nucleophilic glycine, important in asymmetric synthesis of alpha-amino acids (Ueki et al., 2003).
  • Antimicrobial and Anti-inflammatory Activities :

    • Diorganotin(IV) complexes derived from substances related to 5-Amino-2-nitrobenzophenone-d5 have been synthesized and shown to possess antimicrobial and anti-inflammatory activities. This indicates the potential application of such compounds in pharmaceutical development (Devi et al., 2019).

Safety and Hazards

The safety data sheet for a related compound, 2-amino-5-nitrobenzophenone, indicates that it may cause cancer and may cause damage to organs through prolonged or repeated exposure if swallowed . It is also toxic to aquatic life and harmful to aquatic life with long-lasting effects .

Mechanism of Action

Target of Action

5-Amino-2-nitrobenzophenone-d5 is a labeled metabolite of Nitrazepam . Nitrazepam is a type of benzodiazepine, a class of drugs that primarily target the central nervous system. The specific targets of benzodiazepines are the gamma-aminobutyric acid (GABA) receptors, which play a crucial role in inhibitory neurotransmission.

properties

IUPAC Name

(2-amino-5-nitrophenyl)-(2,3,4,5,6-pentadeuteriophenyl)methanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H10N2O3/c14-12-7-6-10(15(17)18)8-11(12)13(16)9-4-2-1-3-5-9/h1-8H,14H2/i1D,2D,3D,4D,5D
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PZPZDEIASIKHPY-RALIUCGRSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[2H]C1=C(C(=C(C(=C1[2H])[2H])C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N)[2H])[2H]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H10N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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